Cas no 921769-65-5 (Capecitabine-2',3'-cyclic Carbonate)

Capecitabine-2',3'-cyclic Carbonate is a chemically modified derivative of capecitabine, a prodrug of 5-fluorouracil (5-FU) used in cancer therapy. The cyclic carbonate moiety enhances the stability and controlled release of the active metabolite, improving pharmacokinetic properties. This modification can reduce premature degradation and enhance targeted delivery, potentially minimizing systemic side effects. The compound retains the antineoplastic activity of capecitabine while offering improved solubility and bioavailability. Its design is particularly advantageous for formulations requiring prolonged or site-specific drug release. Researchers may explore its utility in advanced drug delivery systems, such as nanoparticle carriers or prodrug strategies, to optimize therapeutic efficacy in oncology applications.
Capecitabine-2',3'-cyclic Carbonate structure
921769-65-5 structure
Product Name:Capecitabine-2',3'-cyclic Carbonate
CAS No:921769-65-5
MF:C16H20FN3O7
MW:385.344307899475
CID:830538
PubChem ID:58434491
Update Time:2025-06-06

Capecitabine-2',3'-cyclic Carbonate Chemical and Physical Properties

Names and Identifiers

    • 2',3'-O-carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
    • Capecitabine-2',3'-cyclic Carbonate
    • Capecitabine-2?,3?-cyclic Carbonate
    • pentyl N-[1-[(3aS,4R,6R)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • 2′,3′-O-Carbonyl-5′-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
    • 2,3-O-Carbonyl-5-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
    • Cytidine, 5'-deoxy-5-fluoro-N-((pentyloxy)carbonyl)-, cyclic 2',3'-carbonate
    • 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine; Capecitabine Related Compound C; Capecitabine Impurity F
    • HY-W614957
    • pentyl N-[1-[(3aR,4R,6R,6aR)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N?-(pentyloxycarbonyl)cytidine
    • SCHEMBL2778399
    • 98DRJ1XQ80
    • CHEMBL2041687
    • UNII-98DRJ1XQ80
    • AKOS040759005
    • Q27272117
    • 921769-65-5
    • CAPECITABINE IMPURITY C
    • Pentyl (5-fluoro-1-((3aR,4R,6R,6aR)-6-methyl-2-oxotetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
    • TS-09310
    • PENTYL N-{1-[(3AR,4R,6R,6AR)-6-METHYL-2-OXO-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
    • CS-0698846
    • Inchi: 1S/C16H20FN3O7/c1-3-4-5-6-24-15(22)19-12-9(17)7-20(14(21)18-12)13-11-10(8(2)25-13)26-16(23)27-11/h7-8,10-11,13H,3-6H2,1-2H3,(H,18,19,21,22)/t8-,10-,11-,13-/m1/s1
    • InChI Key: VTAMAYSBXXKQPB-UORFTKCHSA-N
    • SMILES: O=C1N=C(NC(=O)OCCCCC)C(F)=CN1[C@@H]1O[C@H](C)[C@H]2OC(O[C@@H]12)=O

Computed Properties

  • Exact Mass: 385.12852815g/mol
  • Monoisotopic Mass: 385.12852815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 68-69°C

Capecitabine-2',3'-cyclic Carbonate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Safety Instruction: 24/25

Capecitabine-2',3'-cyclic Carbonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
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Capecitabine-2',3'-cyclic carbonate
921769-65-5 98.0%
5mg
¥220 2021-05-07
TRC
C175660-5mg
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$ 161.00 2023-04-18
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$ 196.00 2023-09-08
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25mg
$ 534.00 2023-09-08
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C175660-50mg
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50mg
$ 994.00 2023-09-08
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C175660-100mg
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$ 1556.00 2023-04-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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¥11155.93 2023-09-08
Biosynth
NC16644-1 mg
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1mg
$100.00 2023-01-03
Biosynth
NC16644-2 mg
Capecitabine 2',3'-cyclic carbonate
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$180.00 2023-01-03
Biosynth
NC16644-5 mg
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Capecitabine-2',3'-cyclic Carbonate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  5 h, 25 °C
Reference
Process for synthesis of Capecitabine impurity C
, China, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Dichloromethane ;  10 - 12 h, rt
Reference
Synthesis and biological activity evaluation of cytidine-5'-deoxy-5-fluoro-N-[(alkoxy/aryloxy)] carbonyl-cyclic 2',3'-carbonates
Jhansi Rani, V.; Raghavendra, A.; Kishore, P.; Nanda Kumar, Y.; Hema Kumar, K.; et al, European Journal of Medicinal Chemistry, 2012, 54, 690-696

Production Method 3

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 2 h, rt
Reference
Synthesis of N4-acyl-5'-deoxy-5-fluorocytidine derivative
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  15 h, reflux
Reference
Process for synthesis of Capecitabine cyclic 2',3'-carbonate
, China, , ,

Capecitabine-2',3'-cyclic Carbonate Raw materials

Capecitabine-2',3'-cyclic Carbonate Preparation Products

Capecitabine-2',3'-cyclic Carbonate Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:921769-65-5)Capecitabine-2',3'-cyclic Carbonate
Order Number:A900112
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:04
Price ($):330.0
Email:sales@amadischem.com
NewCan Biotech Limited
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(CAS:921769-65-5)Capecitabine-2',3'-cyclicCarbonate
Order Number:NC14260
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:01
Price ($):Price inquiry
Email:sales@newcanbio.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:921769-65-5)Capecitabine-2',3'-cyclic Carbonate
A900112
Purity:99%
Quantity:1g
Price ($):330.0
Email
NewCan Biotech Limited
(CAS:921769-65-5)Capecitabine-2',3'-cyclicCarbonate
NC14260
Purity:97%
Quantity:10g
Price ($):Inquiry
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